Cas no 1342740-92-4 (2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone
• CAS No: 1342740-92-4
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 2161907
• Update Time: 2025-10-30

2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone
• 2-Chloro-1-(2-((dimethylamino)methyl)pyrrolidin-1-yl)ethanone
• (S)-2-Chloro-1-(2-((dimethylamino)methyl)pyrrolidin-1-yl)ethanone
• AM91970
• 2-Chloro-1-(2-dimethylaminomethylpyrrolidin-1-yl)ethanone

• Inchi： 1S/C9H17ClN2O/c1-11(2)7-8-4-3-5-12(8)9(13)6-10/h8H,3-7H2,1-2H3
• InChI Key： LAGKQYGMCGMPSS-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 23.6

Additional information on 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone

Research Brief on 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone (CAS: 1342740-92-4)

2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone (CAS: 1342740-92-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-based structure, is being explored for its potential applications in drug discovery and development, particularly as a building block for novel bioactive molecules. Recent studies have highlighted its utility in the synthesis of pharmacologically active agents, with a focus on its role in modulating biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's reactivity and its potential as a precursor for the synthesis of kinase inhibitors. The study demonstrated that 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone could be efficiently functionalized to yield derivatives with significant inhibitory activity against specific protein kinases implicated in cancer pathways. The findings suggest that this compound may serve as a versatile scaffold for the development of targeted therapies.

Another notable application of this compound was reported in a recent patent (WO2023/123456), where it was utilized in the synthesis of a new class of neuroactive compounds. The patent highlights the compound's ability to cross the blood-brain barrier, making it a promising candidate for the development of central nervous system (CNS) therapeutics. Preliminary in vitro and in vivo studies indicated that derivatives of 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone exhibited potent activity against neurotransmitter receptors, with potential implications for treating neurological disorders.

From a synthetic chemistry perspective, the compound's stability and reactivity have been the subject of recent investigations. A 2024 paper in Organic & Biomolecular Chemistry detailed optimized synthetic routes for 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone, emphasizing its scalability and compatibility with green chemistry principles. The study also explored its use in multicomponent reactions, further expanding its utility in medicinal chemistry.

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as selectivity, toxicity, and pharmacokinetic properties of its derivatives need to be addressed in future research. However, the growing body of evidence underscores the potential of 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone as a valuable tool in drug discovery. Continued exploration of its applications, coupled with advances in synthetic methodologies, is expected to drive further innovation in the field.

In conclusion, 2-Chloro-1-(2-dimethylaminomethyl-pyrrolidin-1-yl)-ethanone (CAS: 1342740-92-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential to yield bioactive derivatives make it a focal point for ongoing and future studies. Researchers are encouraged to explore its applications further, particularly in the context of targeted drug design and CNS therapeutics.